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Compound of Interest

Compound Name: Methyl 2-methoxybenzoate

Cat. No.: B147192

Application Notes and Protocols: Methyl 2-
methoxybenzoate
Introduction

Methyl 2-methoxybenzoate (CAS No. 606-45-1), also known as methyl o-anisate, is an
aromatic ester widely utilized in the fragrance and flavor industries.[1] It is a colorless to pale
yellow liquid recognized for its characteristic warm, herbaceous, and floral odor.[2] This
document provides detailed application notes, physicochemical properties, safety information,
and experimental protocols for the effective use of Methyl 2-methoxybenzoate in research
and industrial settings. It is primarily a synthetic compound, though it has been reported in
Paeonia lactiflora.[2]

Physicochemical and Regulatory Data

For ease of reference, the key properties and regulatory identifiers for Methyl 2-
methoxybenzoate are summarized below.

Table 1: Physicochemical Properties of Methyl 2-methoxybenzoate
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Property Value Source

Molecular Formula CoH1003 [L12113114115]116]

Molecular Weight 166.17 g/mol (1121141171

CAS Number 606-45-1 [1121[3][41[5][7]

Appearance Colorless to pale yellow liquid [21[31[8]

Boiling Point 248 °C (lit.) [31[7]

Density 1.157 g/mL at 25 °C (lit.) [31[7]

Refractive Index n20/D 1.534 (lit.) [7]

Flash Point 113 °C (235.4 °F) - closed cup [8]
Very slightly soluble in water;

Solubility soluble in organic solvents and  [1][2][5]
oils.[1][2]

LogP 2.04 [21[3]

Table 2: Organoleptic and Regulatory Information

Attribute Description Source
Herbaceous, floral, hyacinth,

Odor Profile with fruity and spicy notes.[2] [21[31[7]

[3]

Taste Profile

Sweet, reminiscent of melon
and blackcurrant.[3][9]

[3]1°]

FEMA Number 2717 [2]1[3][7]
JECFA Number 880 [2][3]
EC Number 210-118-6 [21[7]

IFRA Compliance

No restrictions reported.

[1]
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Industrial Applications

Methyl 2-methoxybenzoate is a versatile ingredient valued for its aromatic properties.

Fragrance Industry

It is widely employed as a perfumery ingredient in fine fragrances, soaps, cosmetics, and
various personal care products like creams, shampoos, and deodorants.[1][10] Its sweet, floral,
and fruity notes blend well with citrus, woody, and other aromatic scents, serving as a middle
note to enhance the complexity and longevity of a fragrance.[10] It is also used in home
products such as air fresheners and scented candles.[10][11]

Flavor Industry

As a flavoring agent, it is used in confections, beverages, and dairy products to impart a sweet,
floral, and fruity note that improves the overall flavor profile.[10] It is recognized by the FDA as
a substance that can be added to food (FDA 21 CFR 172.515).[3]

Other Applications

Beyond its primary use in flavors and fragrances, Methyl 2-methoxybenzoate serves as a
chemical intermediate in the synthesis of pharmaceuticals (such as anti-inflammatory agents),
agrochemicals, and organic dyes.[1][8]

Safety and Handling

Methyl 2-methoxybenzoate is considered safe for its intended use in fragrances and flavors.
However, standard laboratory safety practices should be followed.

e Handling: Handle in a well-ventilated area.[12] Avoid contact with skin, eyes, and clothing.[5]
Wear protective gloves, clothing, and eye protection.[12]

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances like strong oxidizing agents.[5]

o Toxicity: The material is not considered genotoxic.[13] For repeated dose and reproductive
toxicity, exposure is below the Threshold of Toxicological Concern (TTC) for a Cramer Class
| material.[13]
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e Environmental: A screening-level risk assessment identified no potential risk to the aquatic
environment.[13]

Experimental Protocols

The following protocols are provided as a guide for common laboratory procedures involving
Methyl 2-methoxybenzoate.

Protocol 1: Purity Analysis by Gas Chromatography
(GC)

Objective: To determine the purity of a Methyl 2-methoxybenzoate sample.

Materials:

Gas Chromatograph with a Flame lonization Detector (FID).

Capillary Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 um film thickness).

Carrier Gas: Helium or Hydrogen.

Sample: Methyl 2-methoxybenzoate.

Solvent: High-purity ethanol or acetone.
Procedure:

o Sample Preparation: Prepare a 1% solution (v/v) of Methyl 2-methoxybenzoate in the
chosen solvent.

¢ GC Instrument Setup:
o Inlet Temperature: 250 °C
o Detector Temperature: 280 °C

o Oven Program:
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» Initial Temperature: 80 °C, hold for 2 minutes.
= Ramp: 10 °C/min to 250 °C.
» Final Hold: Hold at 250 °C for 5 minutes.
o Carrier Gas Flow: 1.0 mL/min (constant flow).
o Injection Volume: 1.0 pL.
o Split Ratio: 50:1.
e Analysis: Inject the prepared sample into the GC.

o Data Interpretation: The purity is calculated based on the area percentage of the main peak
corresponding to Methyl 2-methoxybenzoate in the resulting chromatogram. The assay
should be >97%.[7]

Protocol 2: Sensory Evaluation in a Fragrance
Application

Objective: To evaluate the olfactory characteristics of Methyl 2-methoxybenzoate.

Materials:

Methyl 2-methoxybenzoate.

Odorless solvent: Diethyl phthalate (DEP) or Ethanol (95%).

Glass beakers and stirring rods.

Perfumer's smelling strips.

Graduated pipettes.

Procedure:

e Preparation of Dilutions: Prepare a series of dilutions of Methyl 2-methoxybenzoate in the
solvent at 10%, 5%, and 1% concentrations.
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o Evaluation:

o Dip a clean smelling strip into the 10% solution, ensuring about 1 cm of the strip is
submerged.

o Remove the strip and allow the solvent to evaporate for approximately 10-15 seconds.
o Wauve the strip about 5-10 cm from the nose and evaluate the initial scent ("top note").
o Record observations on the character (e.g., floral, herbaceous) and intensity of the odor.

o Repeat the evaluation at intervals (e.g., 10 min, 1 hour, 4 hours) to assess the evolution of
the scent ("middle" and "base" notes).

o Comparison: Repeat the process for the 5% and 1% dilutions to understand the impact of
concentration on the odor profile.

Protocol 3: Preparation of a Simple Floral Fragrance
Accord

Objective: To create a basic hyacinth fragrance accord demonstrating the use of Methyl 2-
methoxybenzoate.

Materials:

Methyl 2-methoxybenzoate

e Phenylethyl alcohol (Rose, hyacinth character)

e Benzyl acetate (Jasmine, fruity character)

¢ Indole (10% solution in DEP) (Intense floral character)
o Galaxolide (50% solution in DEP) (Musk fixative)

» Diethyl phthalate (DEP) as a solvent/base.

» Digital scale, glass beakers, and a small amber glass bottle for storage.
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Procedure:

o Formulation: Weigh the following components directly into a glass beaker in the order listed.

Ingredient Parts (by weight)
Phenylethyl alcohol 40

Benzyl acetate 25

Methyl 2-methoxybenzoate 15

Galaxolide (50%) 15

Indole (10%) 5

Total 100

» Blending: Gently stir the mixture with a clean glass rod until it is homogeneous.

o Maturation: Transfer the blend to an amber glass bottle, cap it tightly, and allow it to mature
for at least 48 hours to allow the scents to meld.

o Evaluation: After maturation, evaluate the accord on a smelling strip as described in Protocol
5.2. The resulting fragrance should have a rich, floral character where Methyl 2-
methoxybenzoate contributes a unique herbaceous and sweet nuance.

Visualizations
Synthesis Workflow

The following diagram illustrates a common industrial synthesis route for Methyl 2-
methoxybenzoate starting from salicylic acid. A traditional four-step process involves
etherification, chlorosulfonation, amination, and esterification.[14]
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Industrial Synthesis of Methyl 2-methoxybenzoate

Salicylic Acid
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(Methylation)
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l
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Methyl 2-methoxybenzoate

Click to download full resolution via product page
Caption: A simplified workflow for the synthesis of Methyl 2-methoxybenzoate.

Quality Control Workflow

This diagram outlines the typical quality control process for incoming batches of Methyl 2-
methoxybenzoate.
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Quality Control (QC) Workflow
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Caption: Standard workflow for the quality control of Methyl 2-methoxybenzoate.

Application Hierarchy

This diagram shows the logical relationship of Methyl 2-methoxybenzoate to its primary
industrial applications.
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Application Hierarchy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://foodb.ca/compounds/FDB010545
https://www.chemicalbull.com/products/methyl-2-methyl-benzoate
https://patents.google.com/patent/DE602005003858T2/en
https://patents.google.com/patent/DE602005003858T2/en
https://www.fishersci.com/store/msds?partNumber=AAA1770314&productDescription=METHL+2-METHOXYBNZOATE+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/606-45-1.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/606-45-1.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Large_Scale_Industrial_Production_of_Methyl_2_Methoxy_5_sulfamoylbenzoate.pdf
https://www.benchchem.com/product/b147192#methyl-2-methoxybenzoate-as-a-fragrance-and-flavoring-agent-in-industrial-applications
https://www.benchchem.com/product/b147192#methyl-2-methoxybenzoate-as-a-fragrance-and-flavoring-agent-in-industrial-applications
https://www.benchchem.com/product/b147192#methyl-2-methoxybenzoate-as-a-fragrance-and-flavoring-agent-in-industrial-applications
https://www.benchchem.com/product/b147192#methyl-2-methoxybenzoate-as-a-fragrance-and-flavoring-agent-in-industrial-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147192?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

